Cas no 105469-07-6 (1,2-Propanediamine, N,N'-bis(1-methylethyl)-3-phenyl-, (S)-)
105469-07-6 structure
Product Name:1,2-Propanediamine, N,N'-bis(1-methylethyl)-3-phenyl-, (S)-
CAS No:105469-07-6
MF:C15H26N2
MW:234.380343914032
CID:1154175
Update Time:2024-07-27
1,2-Propanediamine, N,N'-bis(1-methylethyl)-3-phenyl-, (S)- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Propanediamine, N,N'-bis(1-methylethyl)-3-phenyl-, (S)-
- 1,2-Propanediamine, N,N'-bis(1-methylethyl)-3-phenyl-, (S)- (9CI)
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- Inchi: 1S/C15H26N2/c1-12(2)16-11-15(17-13(3)4)10-14-8-6-5-7-9-14/h5-9,12-13,15-17H,10-11H2,1-4H3/t15-/m0/s1
- InChI Key: QIBNQHXESBMERD-HNNXBMFYSA-N
- SMILES: C(NC(C)C)[C@@H](NC(C)C)CC1=CC=CC=C1
Experimental Properties
- Density: 0.913±0.06 g/cm3(Predicted)
- Boiling Point: 334.7±30.0 °C(Predicted)
- pka: 10.01±0.38(Predicted)
1,2-Propanediamine, N,N'-bis(1-methylethyl)-3-phenyl-, (S)- Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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